Cas no 2549054-79-5 (N-methyl-N-{[1-(5,6,7,8-tetrahydroquinazolin-4-yl)azetidin-3-yl]methyl}methanesulfonamide)

• Product Name: N-methyl-N-{[1-(5,6,7,8-tetrahydroquinazolin-4-yl)azetidin-3-yl]methyl}methanesulfonamide
• CAS No: 2549054-79-5
• MF: C₁₄H₂₂N₄O₂S
• MW: 310.415081501007
• CID: 5314821
• PubChem ID: 154582513
• Update Time: 2025-07-19

N-methyl-N-{[1-(5,6,7,8-tetrahydroquinazolin-4-yl)azetidin-3-yl]methyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• F6788-7903
• 2549054-79-5
• N-methyl-N-{[1-(5,6,7,8-tetrahydroquinazolin-4-yl)azetidin-3-yl]methyl}methanesulfonamide
• AKOS040729903
• N-Methyl-N-[[1-(5,6,7,8-tetrahydro-4-quinazolinyl)-3-azetidinyl]methyl]methanesulfonamide

• Inchi： 1S/C14H22N4O2S/c1-17(21(2,19)20)7-11-8-18(9-11)14-12-5-3-4-6-13(12)15-10-16-14/h10-11H,3-9H2,1-2H3
• InChI Key： ZESFHAGBNZBKDP-UHFFFAOYSA-N
• SMILES： CS(N(C)CC1CN(C2=C3C(=NC=N2)CCCC3)C1)(=O)=O

Computed Properties

• Exact Mass: 310.14634713g/mol
• Monoisotopic Mass: 310.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.283±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 517.5±60.0 °C(Predicted)
• pka: 6.53±0.20(Predicted)

Additional information on N-methyl-N-{[1-(5,6,7,8-tetrahydroquinazolin-4-yl)azetidin-3-yl]methyl}methanesulfonamide

Research Brief on N-methyl-N-{[1-(5,6,7,8-tetrahydroquinazolin-4-yl)azetidin-3-yl]methyl}methanesulfonamide (CAS: 2549054-79-5)

N-methyl-N-{[1-(5,6,7,8-tetrahydroquinazolin-4-yl)azetidin-3-yl]methyl}methanesulfonamide (CAS: 2549054-79-5) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound belongs to the class of tetrahydroquinazoline derivatives, which are known for their diverse pharmacological activities, including kinase inhibition and modulation of various signaling pathways. The unique structural features of this molecule, particularly the azetidine and tetrahydroquinazoline moieties, make it a promising candidate for further drug development and therapeutic applications.

Recent studies have focused on elucidating the biological activity and mechanism of action of this compound. Preliminary data suggest that it exhibits potent inhibitory effects against specific protein kinases, which are often implicated in cancer and inflammatory diseases. The compound's ability to selectively target these kinases while minimizing off-target effects has been a key area of investigation. Researchers have employed a combination of in vitro assays, crystallography, and computational modeling to understand the binding interactions and structure-activity relationships (SAR) of this molecule.

One of the most notable findings from recent research is the compound's high affinity for the ATP-binding site of certain kinases, as demonstrated by X-ray crystallography. This structural insight has provided valuable information for the design of more potent and selective analogs. Additionally, in vivo studies in animal models have shown promising pharmacokinetic properties, including good oral bioavailability and favorable tissue distribution. These findings underscore the potential of N-methyl-N-{[1-(5,6,7,8-tetrahydroquinazolin-4-yl)azetidin-3-yl]methyl}methanesulfonamide as a lead compound for further optimization.

Despite these encouraging results, challenges remain in the development of this compound. Issues such as metabolic stability, potential toxicity, and the need for improved selectivity are areas of ongoing research. Recent efforts have also explored the synthesis of derivatives to address these limitations while maintaining or enhancing the compound's biological activity. Collaborative research initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-methyl-N-{[1-(5,6,7,8-tetrahydroquinazolin-4-yl)azetidin-3-yl]methyl}methanesulfonamide represents a promising avenue for drug discovery, particularly in the context of kinase-targeted therapies. Continued research into its mechanism of action, optimization of its pharmacological properties, and evaluation in preclinical models will be critical to realizing its full therapeutic potential. This compound exemplifies the innovative approaches being pursued in the field of chemical biology to address unmet medical needs.